2,4-dichloro-N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-5-methylbenzene-1-sulfonamide

• IUPAC Name: 2,4-dichloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C17H15Cl2NO4S2/c1-10-5-17(13(19)7-12(10)18)26(22,23)20-8-14(21)16-6-11(9-25-16)15-3-2-4-24-15/h2-7,9,14,20-21H,8H2,1H3
• InChI Key: RWYLEUBCZGPAPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCC(C2=CC(=CS2)C3=CC=CO3)O
• Molecular Formula: C17H15Cl2NO4S2
• Molecular Weight: 432.3 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds sharing a common functional group commonly represented as -SO2NH2. Sulfonamides are known for their antibacterial activity and are used in a variety of drugs.

Molecular Structure Analysis

The compound contains several functional groups including a sulfonamide group, two chlorines attached to a benzene ring, a furan ring, and a thiophene ring. These groups could potentially influence the compound’s reactivity and biological activity.

Mechanism of Action

While the specific mechanism of action for this compound is not known, many sulfonamides act as antimicrobial agents by inhibiting the synthesis of folic acid in bacteria, which is necessary for their growth.

Future Directions

The future research directions for this compound could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action. It could also be interesting to study its potential applications in medicine, given the known biological activities of sulfonamides.